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Compound of Interest

Compound Name: ML-193

Cat. No.: B15623253

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of ML-193, a selective GPR55 antagonist. Adherence to these guidelines is critical to

mitigate risks and ensure compliance with regulations.

Chemical and Physical Properties
A summary of the key quantitative data for ML-193 is presented below.
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Property Value

Molecular Formula C₂₈H₂₅N₅O₄S

Molecular Weight 527.59 g/mol

CAS Number 713121-80-3

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[1]

Experimental Protocols: Disposal and Spill
Management
The following protocols are based on standard laboratory safety practices and information from

the Safety Data Sheet (SDS) for ML-193.[1]

1. Personal Protective Equipment (PPE):

Before handling ML-193 for any purpose, including disposal, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical safety goggles.[1]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: If working with the compound in powdered form or in a way that may

generate dust or aerosols, use a respirator in a well-ventilated area.[1]

2. Step-by-Step Disposal Procedure:

The primary directive for the disposal of ML-193 is to adhere to all applicable federal, state, and

local environmental regulations.[1]

Step 1: Waste Collection:
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Collect waste ML-193 and any materials contaminated with it (e.g., pipette tips, weighing

paper, contaminated gloves) in a designated, properly labeled hazardous waste container.

The container must be suitable for chemical waste, in good condition, and kept closed

except when adding waste.

Step 2: Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"ML-193" or "N-[4-[[(3,4-Dimethyl-5-isoxazolyl)amino]sulfonyl]phenyl]-6,8-dimethyl-2-(2-

pyridinyl)-4-quinolinecarboxamide".

Include the approximate amount of waste.

Step 3: Storage:

Store the waste container in a designated, secure area, away from incompatible materials.

Step 4: Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste. Do not attempt to dispose of ML-193 down

the drain or in regular trash.[1]

3. Spill Cleanup Protocol:

In the event of a spill, follow these procedures immediately:

Step 1: Evacuate and Ventilate:

Evacuate personnel from the immediate spill area and ensure the area is well-ventilated.

[1]

Step 2: Don PPE:

Wear the full personal protective equipment as listed above.[1]

Step 3: Contain and Absorb:
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For liquid spills, absorb the material with a non-combustible, absorbent material like

diatomite or universal binders.[1]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[2]

Step 4: Decontaminate:

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

Step 5: Dispose of Cleanup Materials:

Collect all contaminated cleanup materials and place them in a sealed, labeled hazardous

waste container for disposal, following the procedure outlined above.[1]

Logical Workflow for ML-193 Waste Disposal
The following diagram illustrates the decision-making and procedural flow for the safe handling

and disposal of ML-193 waste.
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Caption: Workflow for the safe disposal of ML-193 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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